Cas no 851714-50-6 (2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)

2,6-Difluoro-N-{2-[3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide is a structurally complex organic compound featuring a naphthalene core linked to an indole moiety via a carbamoylmethylthio bridge, further substituted with a 2,6-difluorobenzamide group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for developing biologically active molecules. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the naphthalene and indole groups contribute to π-stacking interactions, making it suitable for targeting protein-binding sites. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship studies in drug discovery.
2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide structure
851714-50-6 structure
Product Name:2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
CAS No:851714-50-6
MF:C29H23F2N3O2S
MW:515.573632478714
CID:5815565
PubChem ID:4526376
Update Time:2025-10-17

2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-difluoro-N-(2-(3-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
    • Benzamide, 2,6-difluoro-N-[2-[3-[[2-(1-naphthalenylamino)-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-
    • 2,6-difluoro-N-[2-[3-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
    • 851714-50-6
    • 2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
    • F0617-0064
    • AKOS024587888
    • 2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
    • Inchi: 1S/C29H23F2N3O2S/c30-22-11-6-12-23(31)28(22)29(36)32-15-16-34-17-26(21-10-3-4-14-25(21)34)37-18-27(35)33-24-13-5-8-19-7-1-2-9-20(19)24/h1-14,17H,15-16,18H2,(H,32,36)(H,33,35)
    • InChI Key: HBNZNRYDRHGWJS-UHFFFAOYSA-N
    • SMILES: C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=C3C(C=CC=C3)=CC=C2)=O)=C1)(=O)C1=C(F)C=CC=C1F

Computed Properties

  • Exact Mass: 515.14790448g/mol
  • Monoisotopic Mass: 515.14790448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 778
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 88.4Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 754.7±60.0 °C(Predicted)
  • pka: 12.80±0.46(Predicted)

2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0617-0064-2μmol
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
851714-50-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0617-0064-5μmol
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
851714-50-6 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0617-0064-10μmol
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
851714-50-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0617-0064-20μmol
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
851714-50-6 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0617-0064-1mg
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
851714-50-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0617-0064-2mg
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
851714-50-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0617-0064-3mg
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
851714-50-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0617-0064-4mg
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
851714-50-6 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0617-0064-5mg
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
851714-50-6 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0617-0064-10mg
2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
851714-50-6 90%+
10mg
$79.0 2023-05-17
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk